Cas no 1806968-14-8 (3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine
• CAS No: 1806968-14-8
• MF: C₈H₄Cl₂F₂N₂
• MW: 237.033566474915
• CID: 4868450
• Update Time: 2025-07-01

3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F2N2/c9-1-6-7(10)4(2-13)5(3-14-6)8(11)12/h3,8H,1H2
• InChI Key： APGLDUGESDCODR-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=NC=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine

Introduction to 3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1806968-14-8)

3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine, with the CAS number 1806968-14-8, is a versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated pyridine ring, a cyano group, and difluoromethyl substituents. These properties make it an intriguing candidate for various applications, particularly in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of 3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1806968-14-8) is composed of a pyridine ring with multiple functional groups. The presence of the chloromethyl group at the 2-position, the cyano group at the 4-position, and the difluoromethyl group at the 5-position imparts unique chemical and physical properties to this compound. These functional groups can influence the compound's reactivity, stability, and biological activity, making it a valuable starting material for synthetic chemistry.

In recent years, there has been a growing interest in the use of halogenated pyridines in pharmaceutical research due to their potential to enhance drug efficacy and selectivity. The chlorinated and fluorinated substituents in 3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1806968-14-8) can significantly affect its pharmacological properties. For instance, the chloromethyl group can serve as a reactive site for further derivatization, while the cyano and difluoromethyl groups can modulate the compound's electronic properties and lipophilicity.

The synthesis of 3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1806968-14-8) typically involves multi-step reactions that require precise control over reaction conditions. One common synthetic route involves the sequential introduction of the chloromethyl, cyano, and difluoromethyl groups onto a pyridine scaffold. This process often requires specialized reagents and catalysts to achieve high yields and purity levels.

Recent studies have explored the potential applications of 3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1806968-14-8) in various fields. In pharmaceutical research, this compound has shown promise as a lead molecule for the development of new drugs targeting specific biological pathways. For example, its ability to modulate enzyme activity and receptor binding has been investigated in several preclinical studies. Additionally, its structural features make it an attractive candidate for optimizing drug delivery systems and improving pharmacokinetic profiles.

In the field of agrochemistry, 3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1806968-14-8) has been evaluated for its potential as a pesticide or herbicide. The presence of halogenated substituents can enhance its efficacy against target organisms while minimizing environmental impact. Research in this area is ongoing, with a focus on understanding the mechanisms of action and optimizing formulation strategies.

The physical properties of 3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1806968-14-8), such as its melting point, boiling point, and solubility, are crucial for its handling and application in various processes. These properties are influenced by the presence of polar functional groups like the cyano group and difluoromethyl substituents. Understanding these properties is essential for optimizing synthetic routes and developing efficient purification methods.

Safety considerations are also important when working with 3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1806968-14-8). While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices to minimize exposure risks.

In conclusion, 3-Chloro-2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1806968-14-8) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features make it an attractive starting material for synthetic chemistry, while its biological activity holds promise for developing new drugs and pesticides. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in these fields.